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Compound of Interest

Compound Name: UNC0224

Cat. No.: B611569 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: UNC0224 is a potent and selective inhibitor of the histone methyltransferase G9a,

with an IC50 of 15 nM.[1][2][3] It also demonstrates inhibitory activity against the closely related

G9a-like protein (GLP) with IC50 values in the range of 20-58 nM.[1][3][4] Due to its high

selectivity, UNC0224 serves as a valuable chemical probe for investigating the biological

functions of G9a and its role in chromatin remodeling.[5][6] Accurate and consistent preparation

of stock solutions is critical for obtaining reliable and reproducible results in downstream

cellular and biochemical assays. This document provides a detailed protocol for the

preparation, storage, and handling of UNC0224 stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Storage Data
All quantitative data regarding UNC0224 is summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₂₆H₄₃N₇O₂ [1][3][4]

Molecular Weight 485.67 g/mol [1][4][5]

CAS Number 1197196-48-7 [1][3][4]

Appearance White to yellow crystalline solid [1][2]

Solubility in DMSO

16.67 mg/mL (34.32 mM).

Note: Higher solubilities up to

97 mg/mL (199.72 mM) have

been reported.[5] Use of fresh,

anhydrous DMSO and

sonication is recommended to

aid dissolution.[1][4][5]

[1][4]

Storage (Solid Powder)
3 years at -20°C or 2 years at

+4°C.
[1][4][5]

Storage (Stock Solution in

DMSO)

2 years at -80°C or 1 year at

-20°C. It is highly

recommended to aliquot the

stock solution to avoid

repeated freeze-thaw cycles.

[1][5]

[1][4][5]

Experimental Protocol: Preparing a 10 mM UNC0224
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of UNC0224 in DMSO. This

concentration is a common starting point for subsequent dilutions for in vitro experiments.

Materials:

UNC0224 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator

Procedure:

Pre-weighing Preparation:

Before opening, allow the UNC0224 vial to equilibrate to room temperature for at least 15-

20 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic

compound.

Ensure all equipment, including spatulas and weigh boats, are clean and dry.

Calculating Required Mass:

To prepare a desired volume of a 10 mM stock solution, use the following formula, derived

from the definition of molarity (Molarity = moles/Volume):

Mass (mg) = 10 mM * 485.67 g/mol * Volume (L)

Simplified for calculation:Mass (mg) = 0.48567 * Volume (µL)

Example Calculation for 1 mL (1000 µL) of 10 mM stock:

Mass (mg) = 0.48567 * 1000 = 4.8567 mg

Therefore, weigh out approximately 4.86 mg of UNC0224 powder.

Dissolution:

Carefully weigh the calculated amount of UNC0224 powder and transfer it into a sterile

microcentrifuge tube or vial.
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Using a calibrated micropipette, add the corresponding volume of fresh, anhydrous DMSO

to the vial. For the example above, add 1 mL of DMSO.

Cap the vial securely.

Solubilization:

Vortex the solution vigorously for 30-60 seconds to mix.

If the compound is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.

[1][4] Intermittent vortexing during sonication can aid dissolution.

Visually inspect the solution against a light source to ensure there are no visible

particulates and the solution is clear. The hygroscopic nature of DMSO can significantly

impact solubility; using a newly opened bottle is recommended.[1][5]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

cryogenic vials. Aliquoting is crucial to prevent degradation from repeated freeze-thaw

cycles.[1][5]

Clearly label each aliquot with the compound name (UNC0224), concentration (10 mM),

solvent (DMSO), and the preparation date.

Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter-

term use (up to 1 year).[1][4][5]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation and

the targeted biological pathway of UNC0224.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/UNC0224.html
https://file.medchemexpress.com/batch_PDF/HY-10929/UNC0224-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/UNC0224.html
https://www.selleckchem.com/products/unc0224.html
https://www.medchemexpress.com/UNC0224.html
https://www.selleckchem.com/products/unc0224.html
https://www.benchchem.com/product/b611569?utm_src=pdf-body
https://www.medchemexpress.com/UNC0224.html
https://file.medchemexpress.com/batch_PDF/HY-10929/UNC0224-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/unc0224.html
https://www.benchchem.com/product/b611569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation

Step 2: Dissolution

Step 3: Solubilization

Step 4: Storage

Equilibrate UNC0224
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Calculate Required Mass
(e.g., 4.86 mg for 1 mL of 10 mM)

Weigh UNC0224 Powder

Transfer Powder to Vial

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex Vigorously

Inspect for Particulates

Sonicate if Necessary
(5-10 min)

if needed

Confirm Clear Solution

Aliquot into
Single-Use Vials

Label Clearly

Store at -20°C or -80°C

End

Start

Click to download full resolution via product page

Caption: Workflow for preparing UNC0224 stock solution in DMSO.
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Caption: UNC0224 inhibits G9a/GLP, preventing H3K9 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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